Cas no 732211-88-0 ((1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine)

(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine structure
732211-88-0 structure
Product Name:(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine
CAS No:732211-88-0
MF:C10H13NO
MW:163.216322660446
MDL:MFCD18831161
CID:559303
PubChem ID:13972238
Update Time:2025-04-19

(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanamine,2-(3-methoxyphenyl)-, (1R,2S)-
    • Cyclopropanamine, 2-(3-methoxyphenyl)-, (1R,2S)- (9CI)
    • (1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine
    • rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine
    • CHEMBL4590220
    • Rel-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine
    • SCHEMBL7096911
    • 131900-19-1
    • (1R,2S)-2-(3-Methoxyphenyl)cyclopropanamine
    • EN300-197037
    • EN300-247959
    • AKOS026742099
    • 732211-88-0
    • MDL: MFCD18831161
    • Inchi: 1S/C10H13NO/c1-12-8-4-2-3-7(5-8)9-6-10(9)11/h2-5,9-10H,6,11H2,1H3/t9-,10+/m0/s1
    • InChI Key: DRLVWPIMRZBCNJ-VHSXEESVSA-N
    • SMILES: O(C)C1=CC=CC(=C1)[C@@H]1C[C@H]1N

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.2Ų

(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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